![molecular formula C20H27N3 B5301548 1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine](/img/structure/B5301548.png)
1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as MPP or MPMP. This compound has been of great interest to scientists due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.
Mechanism of Action
The exact mechanism of action of 1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine is not fully understood. However, it is believed to act as a modulator of various neurotransmitter receptors such as serotonin and dopamine receptors. It has also been shown to modulate the activity of various ion channels such as voltage-gated potassium channels. These effects may contribute to its potential therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to modulate the activity of various ion channels such as voltage-gated potassium channels. These effects may contribute to its potential therapeutic effects in various neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine in lab experiments is its potential to modulate the activity of various neurotransmitter receptors and ion channels. This makes it a useful tool for studying the function of these receptors and channels. However, one limitation of using this compound is its potential toxicity. It has been shown to have toxic effects on certain cell types at high concentrations.
Future Directions
There are several future directions for research on 1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine. One direction is to investigate its potential as a drug candidate for the treatment of various neurological disorders. Another direction is to study its mechanism of action in more detail to better understand its potential therapeutic effects. Additionally, further research is needed to determine its potential toxicity and side effects in vivo. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. Its potential to modulate the activity of various neurotransmitter receptors and ion channels makes it a useful tool for studying the function of these receptors and channels. Further research is needed to determine its potential as a drug candidate for the treatment of various neurological disorders, its mechanism of action, and its toxicity and side effects in vivo.
Synthesis Methods
The synthesis of 1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine involves the reaction of 3-methyl-2-pyridinemethanol with 1-(2-phenylpropyl)piperazine in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography, recrystallization, and distillation. The overall yield of this synthesis is around 50-60%.
Scientific Research Applications
1-[(3-methyl-2-pyridinyl)methyl]-4-(2-phenylpropyl)piperazine has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various neurological disorders such as anxiety, depression, and schizophrenia. In neuroscience, it has been used as a tool to study the function of various neurotransmitter receptors such as serotonin and dopamine receptors. In pharmacology, it has been studied for its potential to modulate the activity of various ion channels such as voltage-gated potassium channels.
properties
IUPAC Name |
1-[(3-methylpyridin-2-yl)methyl]-4-(2-phenylpropyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3/c1-17-7-6-10-21-20(17)16-23-13-11-22(12-14-23)15-18(2)19-8-4-3-5-9-19/h3-10,18H,11-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMTPICQQNQAZOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)CN2CCN(CC2)CC(C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.